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Compound of Interest

Compound Name: Direct Blue 86

Cat. No.: B15554617 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the chromophore of Direct Blue 86
(C.I. 74180), a sulfonated copper phthalocyanine dye. The document details its chemical and

physical properties, provides experimental protocols for its synthesis, purification, and

application, and includes visualizations of key processes.

Core Data Summary
The fundamental properties of the Direct Blue 86 chromophore are summarized in the tables

below for easy reference and comparison.

Table 1: Chemical and Physical Properties of Direct Blue
86
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Property Value Reference

CI Name Direct Blue 86 [1]

CI Number 74180 [2]

CAS Number 1330-38-7 [1]

Molecular Formula C₃₂H₁₄CuN₈Na₂O₆S₂ [1]

Molecular Weight 780.16 g/mol [1]

Chemical Structure
Sulfonated Copper

Phthalocyanine
[1]

Appearance Dark blue powder [1]

Solubility in Water Soluble [1]

Color in Aqueous Solution Lake Blue [1]

Behavior in Acid

In concentrated H₂SO₄, it

appears yellow-green, turning

greenish-blue upon dilution

with precipitation.

[1]

Behavior in Base

Insoluble in concentrated

alkali. Dissolves in

concentrated ammonia to form

a lake blue solution.

[1]

Table 2: Spectroscopic Data for Direct Blue 86
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Spectroscopic
Technique

Wavelength/Waven
umber

Assignment Reference

UV-Visible

Spectroscopy
~620 nm

π-π* transition in the

phthalocyanine

conjugated system

(responsible for the

blue color).

[3]

~330 nm

C=N bonds within the

phthalocyanine

structure.

[3]

~217 nm
Benzene aromatic

rings.
[3]

FT-IR Spectroscopy

(Predicted)
Not Specified

Aromatic C-H and

C=C stretching
[3]

Not Specified
C=N stretching within

the macrocycle
[3]

Not Specified

Characteristic S=O

stretching of sulfonate

(-SO₃⁻) groups

[3]

Experimental Protocols
This section provides detailed methodologies for the synthesis, purification, and application of

Direct Blue 86.

Synthesis of Direct Blue 86 (Sulfonation of Copper
Phthalocyanine)
This protocol is a representative method based on established procedures for the sulfonation of

copper phthalocyanine.[4][5][6]

Materials:
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Copper Phthalocyanine (CuPc)

Oleum (20-30% fuming sulfuric acid)

Ice

Water

Tertiary, lipophilic amine (e.g., tri-(2-ethylhexyl)amine)

Water-soluble base (e.g., Sodium Hydroxide)

Procedure:

In a suitable reaction vessel, carefully add copper phthalocyanine to oleum (at least 15%

strength by weight).

Heat the mixture to a temperature between 50°C and 110°C.

Maintain this temperature and stir the reaction mixture until the absorption maximum (λmax)

of the product is ≥ 605 nm. This can be monitored by taking small aliquots, diluting them, and

measuring the UV-Vis spectrum.

Once the desired degree of sulfonation is achieved, cool the reaction mixture.

Slowly and carefully pour the reaction mixture onto crushed ice to dilute the sulfuric acid.

Add a tertiary, lipophilic amine to the diluted mixture.

Heat the mixture to 90-100°C with stirring.

Stop stirring and allow the phases to separate. The upper lipophilic phase contains the

ammonium salt of the sulfonated copper phthalocyanine.

Separate and discard the lower aqueous sulfuric acid phase.

Wash the lipophilic phase with water if necessary.
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Add a water-soluble base (e.g., NaOH solution) and water to the lipophilic phase to convert

the sulfonic acid groups to their sodium salt form.

Separate the aqueous phase containing the Direct Blue 86. The product can be used as an

aqueous solution or isolated by precipitation (e.g., by adding salt) followed by filtration and

drying.

Purification of Direct Blue 86
This protocol describes a general method for purifying the crude Direct Blue 86 synthesized

above.[4][7]

Materials:

Crude Direct Blue 86 solution

Sodium Hydroxide or Sodium Carbonate solution

Sodium Chloride

Procedure:

Neutralization: Adjust the pH of the crude acidic dye solution to 7.0-7.2 with a base such as

sodium hydroxide or sodium carbonate. This converts the sulfonic acid groups to their more

water-soluble sodium salt form.[3]

Salting Out: Add sodium chloride to the neutralized dye solution to precipitate the Direct
Blue 86. This process separates the dye from more soluble impurities.

Filtration: Filter the precipitated dye using a suitable filtration apparatus.

Washing: Wash the filter cake with a salt solution to remove remaining impurities.

Drying: Dry the purified Direct Blue 86 to obtain a solid powder.

Application Protocol: Dyeing of Cotton Fabric
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This protocol provides a general procedure for dyeing cotton fabric with Direct Blue 86.[8][9]

[10]

Materials:

Cotton fabric

Direct Blue 86

Soda Ash (Sodium Carbonate)

Sodium Chloride (or Glauber's salt)

Wetting agent

Sequestering agent

Levelling agent

Procedure:

Prepare the Dyebath:

Make a paste of the required amount of Direct Blue 86 with a small amount of water and

soda ash.

Add boiling water to the paste with constant stirring to dissolve the dye.

Set the dyebath with the dye stock solution, 0.5-1% soda ash (on weight of fabric - owf),

and other auxiliaries like a wetting agent, sequestering agent, and levelling agent. Adjust

the water level to achieve the desired liquor ratio (e.g., 1:30).

Dyeing Process:

Introduce the cotton fabric into the dyebath at room temperature (around 40°C).

Run for 15-20 minutes.
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Gradually add the required amount of salt (e.g., 5-20% owf, depending on the desired

shade depth) in installments over 15-20 minutes.

Slowly raise the temperature of the dyebath to a boil (90-95°C).

Continue dyeing at this temperature for 30-60 minutes.

Cool the dyebath to 60-70°C.

Rinsing and After-treatment:

Remove the fabric from the dyebath.

Rinse the fabric thoroughly with cold water.

An optional after-treatment with a dye-fixing agent can be performed to improve wash

fastness.

Dry the dyed fabric.

Visualizations
The following diagrams, created using the DOT language, illustrate key processes related to

Direct Blue 86.
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Caption: Workflow for the synthesis of Direct Blue 86.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 9 / 10 Tech Support

https://www.benchchem.com/product/b15554617?utm_src=pdf-custom-synthesis
https://ranbarr.com/products/direct-blue-86-sr5028-3/
https://www.specialchem.com/cosmetics/inci-ingredients/ci-74180
https://www.benchchem.com/product/b074194
https://patents.google.com/patent/US5847113A/en
https://patents.google.com/patent/US5847113A/en
https://patents.google.com/patent/US2600377A/en
https://patents.google.com/patent/US2600377A/en
https://patents.google.com/patent/US3041347A/en
https://patents.google.com/patent/US3041347A/en
https://patents.google.com/patent/US4010180A/en
https://patents.google.com/patent/US4010180A/en
https://www.textilesphere.com/2020/11/dyeing-of-cotton-with-direct-dyes.html
https://textilelearner.net/dyeing-of-cotton-fabric-with-direct-dyes/
https://textiletrainer.com/application-direct-dye-on-cotton/
https://www.benchchem.com/product/b15554617#understanding-the-chromophore-of-direct-blue-86
https://www.benchchem.com/product/b15554617#understanding-the-chromophore-of-direct-blue-86
https://www.benchchem.com/product/b15554617#understanding-the-chromophore-of-direct-blue-86
https://www.benchchem.com/product/b15554617#understanding-the-chromophore-of-direct-blue-86
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15554617?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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